An In-depth Technical Guide to (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA: A Key Intermediate in Peroxisomal Beta-Oxidation
An In-depth Technical Guide to (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA: A Key Intermediate in Peroxisomal Beta-Oxidation
This technical guide provides a comprehensive overview of (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA, a critical intermediate in the peroxisomal beta-oxidation of very-long-chain polyunsaturated fatty acids. This document is intended for researchers, scientists, and drug development professionals engaged in the study of fatty acid metabolism, inborn errors of metabolism, and related therapeutic areas.
Introduction: The Significance of a Transient Metabolite
(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a C22:5n-3 hydroxy fatty acyl-CoA that holds a pivotal position in the metabolic pathway responsible for the synthesis of docosahexaenoic acid (DHA), an essential omega-3 fatty acid crucial for brain and retinal development. Its existence is transient, yet its proper formation and subsequent metabolism are vital for maintaining cellular lipid homeostasis. Dysregulation of its metabolic flux is directly implicated in severe, life-threatening genetic disorders. This guide will delve into the biochemical properties, metabolic fate, and clinical relevance of this specific molecule, providing a foundational understanding for researchers in the field.
Biochemical Profile and Chemical Structure
(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a complex lipid molecule comprising a 22-carbon polyunsaturated fatty acid with five cis double bonds at carbons 7, 10, 13, 16, and 19, a hydroxyl group at the third carbon in the R configuration, and a coenzyme A (CoA) moiety attached via a thioester bond.
Table 1: Chemical Properties of (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA
| Property | Value | Source |
| Molecular Formula | C43H68N7O18P3S | |
| Molecular Weight | 1095.36 g/mol | |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCC(C(O)=O)C(O)CSCC(N)C(=O)NCC(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@H]1n2cnc3c(N)ncnc23)O">C@@HOP(=O)(O)O)O | |
| InChI Key | KIDYDCLNVXONEF-PYBSMVOOSA-N | |
| Stereochemistry | 3R | Endogenous product of D-bifunctional protein |
Metabolic Nexus: The Peroxisomal Beta-Oxidation of Very-Long-Chain Fatty Acids
(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is an obligate intermediate in the peroxisomal beta-oxidation of tetracosahexaenoic acid (C24:6n-3) to DHA (C22:6n-3). This pathway is essential because the final double bond in DHA synthesis is introduced at the delta-4 position, a reaction that does not readily occur in mammals. Instead, a C24 precursor is synthesized, which then undergoes one round of peroxisomal beta-oxidation to yield DHA.[1][2][3]
The key enzyme responsible for the formation and subsequent dehydrogenation of our molecule of interest is the D-bifunctional protein (DBP) , encoded by the HSD17B4 gene.[4][5] DBP possesses two distinct enzymatic activities:
-
2-enoyl-CoA hydratase activity: This domain catalyzes the hydration of the double bond of the incoming (2E,7Z,10Z,13Z,16Z,19Z)-2-enoyldocosapentaenoyl-CoA, forming (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA.
-
3-hydroxyacyl-CoA dehydrogenase activity: This domain then catalyzes the NAD+-dependent dehydrogenation of the 3-hydroxy group to form (7Z,10Z,13Z,16Z,19Z)-3-oxodocosapentaenoyl-CoA.
Following these steps, the 3-oxoacyl-CoA is cleaved by a peroxisomal thiolase to yield acetyl-CoA and docosahexaenoyl-CoA (DHA-CoA).
Clinical Relevance: D-Bifunctional Protein Deficiency
The critical role of (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA in metabolism is underscored by the severe clinical phenotype of D-bifunctional protein deficiency (DBP deficiency) , a rare autosomal recessive disorder.[5][6][7] Mutations in the HSD17B4 gene that impair either the hydratase or dehydrogenase activity of DBP lead to the accumulation of very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids.[8][9] This accumulation is toxic, particularly to the central nervous system, and results in a Zellweger-like syndrome characterized by neonatal hypotonia, seizures, and profound neurological impairment, often leading to early death.[5][7]
While the primary diagnostic markers for DBP deficiency are elevated levels of VLCFAs (e.g., C26:0) in plasma and fibroblasts, the direct quantification of pathway intermediates like (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA could offer a more proximal and potentially more sensitive biomarker for assessing enzymatic blockades. However, the lability and low cellular concentrations of acyl-CoA esters present significant analytical challenges.
Methodologies for Study and Analysis
The investigation of (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA requires specialized analytical techniques due to its low abundance and chemical nature.
Synthesis of Standards
The availability of pure standards is a prerequisite for accurate quantification. While the direct chemical synthesis of this polyunsaturated 3-hydroxyacyl-CoA is complex, chemoenzymatic approaches offer a viable route.[10][11][12][13]
General Chemoenzymatic Synthesis Protocol Outline:
-
Chemical Synthesis of the Precursor Fatty Acid: The corresponding (7Z,10Z,13Z,16Z,19Z)-docosapentaenoic acid or its 2-enoyl derivative is synthesized chemically.
-
Activation to CoA Thioester: The free fatty acid is enzymatically converted to its CoA thioester using an acyl-CoA synthetase or a CoA transferase.
-
Enzymatic Hydration (if starting with the 2-enoyl derivative): The 2-enoyl-CoA is then hydrated to the 3-hydroxyacyl-CoA using a purified enoyl-CoA hydratase. For the (3R)-stereoisomer, the hydratase domain of D-bifunctional protein would be the specific enzyme.
Quantification in Biological Samples
The analysis of 3-hydroxy fatty acyl-CoAs in biological matrices is typically achieved by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][14][15][16]
Experimental Protocol: LC-MS/MS Quantification of (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA
-
Sample Preparation:
-
Cell or tissue homogenization in a suitable buffer.
-
Solid-phase extraction (SPE) to enrich for acyl-CoAs and remove interfering substances.
-
Inclusion of a suitable internal standard (e.g., a stable isotope-labeled analog) is crucial for accurate quantification.
-
-
LC Separation:
-
Reversed-phase chromatography is commonly used to separate acyl-CoAs based on their chain length and degree of unsaturation.
-
A gradient elution with a mobile phase containing an ion-pairing agent (e.g., heptafluorobutyric acid) is often employed to improve peak shape and retention.
-
-
MS/MS Detection:
-
Electrospray ionization (ESI) in positive ion mode is typically used.
-
Multiple Reaction Monitoring (MRM) is employed for sensitive and specific detection. The precursor ion (the molecular ion of the analyte) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole.
-
Table 2: Exemplary MRM Transitions for Acyl-CoA Analysis
| Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV) |
| (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA | [M+H]+ | Characteristic fragment | Optimized value |
| Internal Standard | [M+H]+ of labeled analog | Characteristic fragment | Optimized value |
Note: The exact m/z values and collision energies need to be determined empirically for the specific instrument and analyte.
In Vitro Enzyme Assays
To study the kinetics and regulation of D-bifunctional protein, in vitro assays using purified enzymes and synthetic substrates are essential.[1]
Protocol Outline: In Vitro Assay for D-bifunctional Protein Activity
-
Reaction Mixture: Prepare a reaction buffer containing NAD+, the purified D-bifunctional protein, and the substrate ((2E,7Z,10Z,13Z,16Z,19Z)-2-enoyldocosapentaenoyl-CoA for the hydratase and dehydrogenase activities).
-
Initiation and Incubation: Initiate the reaction by adding the substrate and incubate at a controlled temperature (e.g., 37°C).
-
Monitoring the Reaction: The reaction can be monitored spectrophotometrically by measuring the increase in NADH absorbance at 340 nm, which is produced by the dehydrogenase activity.
-
Kinetic Analysis: By varying the substrate concentration and measuring the initial reaction velocities, kinetic parameters such as Km and Vmax can be determined using Michaelis-Menten kinetics.
Future Directions and Unanswered Questions
While the role of (3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA in the peroxisomal beta-oxidation of very-long-chain fatty acids is established, several areas warrant further investigation:
-
Precise Quantification in Disease: The development of robust, validated clinical assays for the quantification of this and other peroxisomal beta-oxidation intermediates in patients with DBP deficiency and other peroxisomal disorders is a critical need. This could lead to improved diagnostic accuracy and disease monitoring.
-
Regulatory Roles: The potential for this molecule to act as a signaling molecule or a regulator of gene expression, perhaps through interaction with nuclear receptors like PPARs, remains to be explored.
-
Therapeutic Implications: A deeper understanding of the enzymatic steps involving this intermediate could inform the development of therapeutic strategies for DBP deficiency, such as substrate reduction therapies or the design of pharmacological chaperones to stabilize mutant DBP.
Conclusion
(3R,7Z,10Z,13Z,16Z,19Z)-3-hydroxydocosapentaenoyl-CoA is a key, albeit transient, player in the intricate symphony of fatty acid metabolism. Its central role in the synthesis of DHA and the severe consequences of its metabolic blockade in D-bifunctional protein deficiency highlight its importance. Further research into its precise quantification, regulation, and the development of specific analytical tools will undoubtedly provide valuable insights for both basic science and clinical applications.
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